Cas no 2137735-56-7 (3-Isoxazolemethanamine, N-cyclohexyl-4-methyl-)

• Product Name: 3-Isoxazolemethanamine, N-cyclohexyl-4-methyl-
• CAS No: 2137735-56-7
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5257678
• Update Time: 2025-06-09

3-Isoxazolemethanamine, N-cyclohexyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolemethanamine, N-cyclohexyl-4-methyl-

• Inchi： 1S/C11H18N2O/c1-9-8-14-13-11(9)7-12-10-5-3-2-4-6-10/h8,10,12H,2-7H2,1H3
• InChI Key： BRMDJYXFDJVPFH-UHFFFAOYSA-N
• SMILES： O1C=C(C)C(CNC2CCCCC2)=N1

Additional information on 3-Isoxazolemethanamine, N-cyclohexyl-4-methyl-

Latest Research Brief on 3-Isoxazolemethanamine, N-cyclohexyl-4-methyl- (CAS: 2137735-56-7) in Chemical Biology and Pharmaceutical Applications

In recent years, the compound 3-Isoxazolemethanamine, N-cyclohexyl-4-methyl- (CAS: 2137735-56-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoxazole scaffold and cyclohexyl substitution, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the most recent advancements related to this compound, highlighting its significance in drug discovery and development.

The synthesis of 3-Isoxazolemethanamine, N-cyclohexyl-4-methyl- has been a subject of intense investigation due to its structural complexity and the need for high-yield, scalable production methods. Recent publications have reported innovative synthetic routes that employ catalytic cyclization and selective functionalization strategies. These methods not only improve the efficiency of the synthesis but also enhance the purity and stability of the final product. Furthermore, computational modeling studies have provided insights into the molecular interactions and binding affinities of this compound, which are critical for its application in drug design.

Pharmacological evaluations of 3-Isoxazolemethanamine, N-cyclohexyl-4-methyl- have revealed its potential as a modulator of key biological targets. In vitro and in vivo studies have demonstrated its efficacy in inhibiting specific enzymes and receptors implicated in inflammatory and neurodegenerative diseases. For instance, recent findings suggest that this compound exhibits selective inhibition of cyclooxygenase-2 (COX-2), making it a candidate for the development of novel anti-inflammatory agents. Additionally, its ability to cross the blood-brain barrier has sparked interest in its use for treating central nervous system disorders.

The therapeutic potential of 3-Isoxazolemethanamine, N-cyclohexyl-4-methyl- extends beyond its anti-inflammatory properties. Emerging research indicates its role in modulating immune responses and its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in certain cancer cell lines while sparing healthy cells, suggesting a favorable safety profile. These findings underscore the need for further investigation into its mechanisms of action and potential clinical applications.

In conclusion, 3-Isoxazolemethanamine, N-cyclohexyl-4-methyl- (CAS: 2137735-56-7) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. The latest studies have shed light on its synthetic accessibility, pharmacological properties, and therapeutic potential. As research continues to unfold, this molecule may pave the way for the development of innovative treatments for a range of diseases. Future directions include optimizing its pharmacokinetic properties, conducting rigorous clinical trials, and exploring its synergistic effects with existing therapies.